Cas no 1000576-04-4 (2-Bromo-6-fluoro-4-methylphenylisothiocyanate)

2-Bromo-6-fluoro-4-methylphenylisothiocyanate structure
1000576-04-4 structure
Product Name:2-Bromo-6-fluoro-4-methylphenylisothiocyanate
CAS No:1000576-04-4
MF:C8H5BrFNS
MW:246.099403142929
CID:3157492
PubChem ID:26598250
Update Time:2025-04-21

2-Bromo-6-fluoro-4-methylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-fluoro-4-methylphenylisothiocyanate
    • AKOS037652993
    • 1000576-04-4
    • JDJUNXHXNCSGLN-UHFFFAOYSA-N
    • 1-bromo-3-fluoro-2-isothiocyanato-5-methylbenzene
    • FS-6232
    • SCHEMBL17200659
    • MDL: MFCD09800757
    • Inchi: 1S/C8H5BrFNS/c1-5-2-6(9)8(11-4-12)7(10)3-5/h2-3H,1H3
    • InChI Key: JDJUNXHXNCSGLN-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC(C)=C1)F)N=C=S

Computed Properties

  • Exact Mass: 244.93101Da
  • Monoisotopic Mass: 244.93101Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 44.5Ų

2-Bromo-6-fluoro-4-methylphenylisothiocyanate Pricemore >>

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